1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C15H12ClN3O2S/c1-21-11-3-2-4-12-13(11)18-15(22-12)19-14(20)17-10-7-5-9(16)6-8-10/h2-8H,1H3,(H2,17,18,19,20)
• InChI Key: KQJJNDZDZOXILY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3O2S
• Molecular Weight: 333.8 g/mol

Description

1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea, also known as CMU, is a synthetic compound that has been widely used in scientific research for its unique properties. It belongs to the family of benzothiazole derivatives, which have been found to have potential applications in various fields such as medicine, agriculture, and materials science. In

Scientific Research Applications

Synthetic and Biological Importance of Benzothiazoles

Benzothiazole derivatives, including those structurally similar to 1-(4-Chlorophenyl)-3-(4-methoxy-1,3-benzothiazol-2-yl)urea, exhibit a broad spectrum of biological activities. These compounds are of great importance in medicinal chemistry, offering potential therapeutic applications due to their diverse pharmacological properties. The synthesis methodologies for benzothiazoles have evolved, highlighting recent approaches to afford derivatives with varied substituents. Their application spans across the development of fungicides, herbicides, and potential therapeutic agents, indicating their versatility and significance in chemical and pharmaceutical research (Rosales-Hernández et al., 2022).

Ureas in Drug Design

The unique hydrogen-binding capabilities of urea derivatives make them crucial in drug-target interactions. Ureas are incorporated into small molecules displaying a broad range of bioactivities. The research into various urea derivatives, including those analogous to the compound , has shown significant advancements in modulating selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. This underlines the importance of urea moiety in medicinal chemistry, stimulating its use as a structural motif in the development of new pharmacophores (Jagtap et al., 2017).

Antioxidant Capacity and Environmental Applications

In the context of environmental sciences, compounds with structures related to benzothiazoles and ureas have been explored for their antioxidant capacity and potential in treating organic pollutants. The use of redox mediators alongside oxidoreductive enzymes presents a promising approach to degrade or transform recalcitrant compounds found in industrial effluents. This enzymatic method, enhanced by redox mediators, expands the substrates' range and efficiency of degradation, showcasing the environmental application potential of such compounds (Husain & Husain, 2007).